Cas no 71641-11-7 (6''-Acetoxy-3',4',4''a,5'',6'',7'',8'',8''a-octahydro-2'',5'',5'',8''a-tetramethyldispiro[furan-3(2H),2'(5'H)-furan-5',1''(2''H)-naphthalen]-3''(4''H)-one)

• Product Name: 6''-Acetoxy-3',4',4''a,5'',6'',7'',8'',8''a-octahydro-2'',5'',5'',8''a-tetramethyldispiro[furan-3(2H),2'(5'H)-furan-5',1''(2''H)-naphthalen]-3''(4''H)-one
• CAS No: 71641-11-7
• MF: C₂₂H₃₂O₅
• MW: 376.486487388611
• CID: 859564
• PubChem ID: 324879
• Update Time: 2025-04-19

6''-Acetoxy-3',4',4''a,5'',6'',7'',8'',8''a-octahydro-2'',5'',5'',8''a-tetramethyldispiro[furan-3(2H),2'(5'H)-furan-5',1''(2''H)-naphthalen]-3''(4''H)-one Chemical and Physical Properties

Names and Identifiers

• 6''-Acetoxy-3',4',4''a,5'',6'',7'',8'',8''a-octahydro-2'',5'',5'',8''a-tetramethyldispiro[furan-3(2H),2'(5'H)-furan-5',1''(2''H)-naphthalen]-3''(4''H)-one
• Precalyone
• NSC291850
• AC1L8AXI
• NSC-291850
• 71641-11-7
• DTXSID60315081

• Inchi： 1S/C22H32O5/c1-14-16(24)12-17-19(3,4)18(26-15(2)23)6-7-20(17,5)22(14)9-8-21(27-22)10-11-25-13-21/h10-11,14,17-18H,6-9,12-13H2,1-5H3
• InChI Key： RWQAIOGLVLEWEL-UHFFFAOYSA-N
• SMILES： O1C2(C=COC2)CCC21C(C)C(CC1C(C)(C)C(CCC21C)OC(C)=O)=O

Computed Properties

• Exact Mass: 376.22506
• Monoisotopic Mass: 376.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83
• LogP: 3.80140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Natural Products and Extracts Plant Extracts Plant based Roylea cinerea
• Diterpenoids